Cas no 1021324-61-7 (tert-butyl 4-(4-(benzo[b]thiophen-4-yl)piperazin-1-yl)butylethylcarbamate hcl)

• Product Name: tert-butyl 4-(4-(benzo[b]thiophen-4-yl)piperazin-1-yl)butylethylcarbamate hcl
• CAS No: 1021324-61-7
• MF: C₂₃H₃₆ClN₃O₂S
• MW: 454.068843841553
• CID: 2110579
• Update Time: 2023-11-19

tert-butyl 4-(4-(benzo[b]thiophen-4-yl)piperazin-1-yl)butylethylcarbamate hcl Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(4-(benzo[b]thiophen-4-yl)piperazin-1-yl)butylethylcarbamate hcl
• CID 131843123

• Inchi： 1S/C23H35N3O2S.ClH/c1-5-25(22(27)28-23(2,3)4)13-7-6-12-24-14-16-26(17-15-24)20-9-8-10-21-19(20)11-18-29-21;/h8-11,18H,5-7,12-17H2,1-4H3;1H
• InChI Key： WZFLSXGKYPHPLL-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC2=C1C=CC=C2N1CCN(CCCCN(C(=O)OC(C)(C)C)CC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 517
• Topological Polar Surface Area: 64.3